Cas no 82560-06-3 (5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-)

5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- structure
82560-06-3 structure
Product name:5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-
CAS No:82560-06-3
MF:C9H16N2O
MW:168.23614
CID:722651
PubChem ID:92402

5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)-
    • 3-(1-Ethyl-1-methylpropyl)-5-isoxazolamine
    • 3-(3-methylpentan-3-yl)-1,2-oxazol-5-amine
    • 82560-06-3
    • DTXSID5073664
    • NS00008595
    • EC 401-460-9
    • SCHEMBL9713142
    • DFDAEJDUOXMUQR-UHFFFAOYSA-N
    • 5-amino-3-(1-ethyl-1-methylpropyl)isoxazole
    • 5-Isoxazolamine, 3-(1-ethyl-1-methylpropyl)-
    • 3-(3-Methylpentan-3-yl)isoxazol-5-amine
    • Inchi: InChI=1S/C9H16N2O/c1-4-9(3,5-2)7-6-8(10)12-11-7/h6H,4-5,10H2,1-3H3
    • InChI Key: DFDAEJDUOXMUQR-UHFFFAOYSA-N
    • SMILES: CCC(C)(CC)C1=NOC(=C1)N

Computed Properties

  • Exact Mass: 168.126
  • Monoisotopic Mass: 168.126
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 146
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.004
  • Boiling Point: 280.3°C at 760 mmHg
  • Flash Point: 123.3°C
  • Refractive Index: 1.491

5-Isoxazolamine,3-(1-ethyl-1-methylpropyl)- Security Information

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